Cas no 1040660-67-0 (N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide)
![N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide structure](https://www.kuujia.com/scimg/cas/1040660-67-0x500.png)
1040660-67-0 structure
Product name:N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide
- N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]-4-propoxybenzenesulfonamide
- AKOS024498314
- 1040660-67-0
- F5099-0351
- N-(1-pivaloylindolin-6-yl)-4-propoxybenzenesulfonamide
- VU0635749-1
-
- Inchi: 1S/C22H28N2O4S/c1-5-14-28-18-8-10-19(11-9-18)29(26,27)23-17-7-6-16-12-13-24(20(16)15-17)21(25)22(2,3)4/h6-11,15,23H,5,12-14H2,1-4H3
- InChI Key: RKCCXJVLIODNKI-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC3=C(C=C2)CCN3C(=O)C(C)(C)C)(=O)=O)=CC=C(OCCC)C=C1
Computed Properties
- Exact Mass: 416.17697855g/mol
- Monoisotopic Mass: 416.17697855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 659
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 84.1Ų
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F5099-0351-10μmol |
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide |
1040660-67-0 | 10μmol |
$69.0 | 2023-09-10 | ||
Life Chemicals | F5099-0351-1mg |
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide |
1040660-67-0 | 1mg |
$54.0 | 2023-09-10 | ||
Life Chemicals | F5099-0351-100mg |
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide |
1040660-67-0 | 100mg |
$248.0 | 2023-09-10 | ||
Life Chemicals | F5099-0351-50mg |
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide |
1040660-67-0 | 50mg |
$160.0 | 2023-09-10 | ||
Life Chemicals | F5099-0351-75mg |
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide |
1040660-67-0 | 75mg |
$208.0 | 2023-09-10 | ||
Life Chemicals | F5099-0351-30mg |
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide |
1040660-67-0 | 30mg |
$119.0 | 2023-09-10 | ||
Life Chemicals | F5099-0351-20μmol |
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide |
1040660-67-0 | 20μmol |
$79.0 | 2023-09-10 | ||
Life Chemicals | F5099-0351-2mg |
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide |
1040660-67-0 | 2mg |
$59.0 | 2023-09-10 | ||
Life Chemicals | F5099-0351-2μmol |
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide |
1040660-67-0 | 2μmol |
$57.0 | 2023-09-10 | ||
Life Chemicals | F5099-0351-3mg |
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide |
1040660-67-0 | 3mg |
$63.0 | 2023-09-10 |
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide Related Literature
-
J. Halter,T. Gloor,B. Amoroso,F. N. Büchi Phys. Chem. Chem. Phys., 2019,21, 13126-13134
-
Gilles Montavon,Bernd Grambow New J. Chem., 2003,27, 1344-1352
-
Amalia Poblador-Bahamonde,Eric Clot Dalton Trans., 2013,42, 776-781
-
Min-Wook Oh,Ri-Zhu Yin,Youngmin Lee,Dong-Wook Han,Hyuk-Sang Kwon,Jung Ho Kim,Ganpati Ramanath Energy Environ. Sci., 2011,4, 4978-4983
-
Hyo Won Lee,Myoung Ki Cho,Hye-Ri Kim,Chang Su Lim,Chulhun Kang,Hwan Myung Kim Chem. Commun., 2017,53, 6097-6100
1040660-67-0 (N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide) Related Products
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